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Cat. No.: B1436670 Get Quote

Application Notes and Protocols for Researchers

Naphthol Blue Black (NBB), a synthetic diazo dye, and its metal complexes have emerged as

viable and cost-effective sensitizers in the field of dye-sensitized solar cells (DSSCs). This

document provides a comprehensive overview of their application, including performance data,

detailed experimental protocols, and the fundamental working principles. The modification of

NBB with metal ions, particularly iron (Fe(II)), has been shown to significantly enhance

photovoltaic performance by facilitating Metal to Ligand Charge Transfer (MLCT), narrowing the

band-gap energy, and increasing electrical conductance.[1][2][3][4]

Data Presentation: Photovoltaic Performance
The photovoltaic performance of DSSCs sensitized with Naphthol Blue Black and its metal

complexes is summarized below. The data highlights the significant improvement in efficiency

when NBB is complexed with Fe(II).
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Dye Sensitizer
Open-Circuit
Voltage (Voc)
(V)

Short-Circuit
Current
Density (Jsc)
(mA/cm²)

Fill Factor (FF)

Power
Conversion
Efficiency (η)
(%)

Naphthol Blue

Black (NBB)
0.218[3][5][6][7] 0.096[3][5][6][7] - 0.0083[3][5][6][7]

Fe(II)-NBB

Complex

0.363[2][3][5][6]

[8]

0.567[2][3][5][6]

[8]
-

0.0925[1][2][3][4]

[5][6][7][8]

Mn(II)-NBB

Complex
- - - < 0.0925

Co(II)-NBB

Complex
- - - < 0.0925

Ni(II)-NBB

Complex
- - - < 0.0925

Note: Specific values for Fill Factor, and for Mn(II), Co(II), and Ni(II) complexes were not

detailed in the cited sources but the efficiency of the Fe(II)-NBB complex was reported as the

highest among the tested metal complexes.[1][2][4]

Experimental Protocols
The following protocols are compiled from methodologies described in the cited literature for

the synthesis of the Fe-NBB sensitizer and the fabrication and assembly of a Naphthol Blue

Black-based DSSC.

Protocol 1: Synthesis of Fe(II)-Naphthol Blue Black (Fe-
NBB) Complex
This protocol describes the synthesis of the Fe-NBB complex, which has shown the highest

photovoltaic performance among NBB-metal complexes.[2][3]

Materials:

Mohr's salt [(NH₄)₂Fe(SO₄)₂·6H₂O]
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Naphthol Blue Black (NBB) powder

Ethanol

Procedure:

Weigh 0.3920 g of Mohr's salt and 1.8495 g of Naphthol Blue Black powder.

Dissolve each component separately in ethanol.

Mix the two ethanolic solutions and stir for 15 minutes.

Reflux the resulting solution at 78°C for 90 minutes.

After reflux, heat the solution to reduce its volume to one-third of the original.

Cool the solution to allow the Fe-NBB complex to precipitate.

Collect the resulting brown solid (the Fe-NBB complex).

Protocol 2: Fabrication of the TiO₂ Photoanode (Working
Electrode)
This protocol details the preparation of the titanium dioxide photoanode.

Materials:

Indium Tin Oxide (ITO) or Fluorine-doped Tin Oxide (FTO) conductive glass plates

Titanium dioxide (TiO₂) nanopowder (e.g., P25)

Titanium isopropoxide (TTIP)

Triton X-100

Ethanol

Hydrochloric acid (HCl)
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Scotch tape

Procedure:

Preparation of TiO₂ Sol-Gel:

In a beaker, dissolve Triton X-100 in 225 ml of ethanol with stirring for five minutes.

In a separate beaker, solvate 15 ml of TTIP with 1 ml of hydrochloric acid.

Blend the Triton X-100 solution and the TTIP solution and stir for two hours until a sol is

formed.[2]

Coating the Conductive Glass:

Clean the conductive glass plates thoroughly.

Apply Scotch tape to the conductive side of the glass to mask the edges and define the

active area.[9]

Apply the prepared TiO₂ sol-gel onto the masked conductive glass.

Spread the paste evenly using a glass rod or a doctor blade technique to create a uniform

thin film.[9]

Remove the Scotch tape carefully.

Heat the coated glass on a hot plate at approximately 150°C for 10 minutes to dry and

sinter the TiO₂ film.[9] A gradual increase in temperature is recommended to avoid

cracking the film.[10]

Protocol 3: Dye Sensitization
This protocol describes the process of adsorbing the NBB or Fe-NBB dye onto the TiO₂

photoanode.

Materials:

Prepared TiO₂ photoanode
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NBB or Fe-NBB complex

Ethanol

Petri dish or a closed container

Procedure:

Prepare a 10⁻² M solution of the NBB or Fe-NBB complex in ethanol.

Immerse the TiO₂-coated glass plate (photoanode) into the dye solution in a petri dish for 24

hours.[2][3] This ensures homogeneous adsorption of the dye onto the TiO₂ surface.

After 24 hours, remove the photoanode from the dye solution and rinse it with fresh ethanol

to remove any non-adsorbed dye molecules.[9]

Store the dye-sensitized photoanode in a closed, dark container to prevent degradation

before cell assembly.[3]

Protocol 4: Preparation of the Counter Electrode
This protocol details the preparation of a simple graphite-based counter electrode.

Materials:

Conductive glass plate (ITO or FTO)

Graphite pencil

Carbon source (e.g., candle flame)

Procedure:

Take a clean conductive glass plate.

Evenly coat the conductive surface by drawing with a graphite pencil.

For enhanced catalytic activity, the graphite-coated surface can be further coated with a layer

of carbon by holding it over the smoke of a candle flame.[8]
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Protocol 5: DSSC Assembly and Electrolyte Introduction
This protocol describes the final assembly of the dye-sensitized solar cell.

Materials:

Dye-sensitized TiO₂ photoanode

Graphite/carbon counter electrode

Iodide-based electrolyte solution (e.g., 0.5 M KI and 0.05 M I₂ in an organic solvent like

ethylene glycol or acetonitrile)[3][9]

Spacer material (e.g., Parafilm or Surlyn)

Binder clips

Procedure:

Place a spacer on the dye-sensitized area of the photoanode. The spacer will define the

volume for the electrolyte and prevent short-circuiting.

Place the counter electrode on top of the photoanode, with the conductive/catalytic side

facing the dye-coated TiO₂.

Offset the electrodes so that a small area of the conductive glass on each electrode is

exposed for electrical contact.

Clamp the two electrodes together using binder clips.

Introduce the electrolyte solution into the space between the electrodes through one of the

open sides. The electrolyte will be drawn into the cell via capillary action. Ensure no air

bubbles are trapped inside.

The assembled cell is now ready for characterization.

Visualizations: Diagrams and Workflows
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Working Principle of NBB-Based DSSC
The operation of a dye-sensitized solar cell involves several key steps, from light absorption to

electron transfer and dye regeneration. The diagram below illustrates the fundamental working

principle of a DSSC using a Naphthol Blue Black-based sensitizer.

Caption: Working principle of a Naphthol Blue Black DSSC.

Experimental Workflow for DSSC Fabrication
The following diagram outlines the sequential steps involved in the fabrication of a dye-

sensitized solar cell using Naphthol Blue Black as the sensitizer.

Caption: Experimental workflow for NBB-DSSC fabrication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application of Naphthol Blue Black in Dye-Sensitized
Solar Cells]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1436670#application-of-naphthol-blue-black-in-dye-
sensitized-solar-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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